![molecular formula C11H13NO2 B064363 4-Amino-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid CAS No. 184163-26-6](/img/structure/B64363.png)
4-Amino-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid
Overview
Description
4-Amino-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid, also known as THN, is a chemical compound that has gained attention in the scientific community due to its potential applications in biochemical and physiological research.
Scientific Research Applications
Spin Label Amino Acid and Peptide Studies
The spin label amino acid TOAC (2,2,6,6-tetramethyl-N-oxyl-4-amino-4-carboxylic acid) has been utilized in peptide studies, particularly for analyzing backbone dynamics and secondary structures through various spectroscopic techniques, including EPR, NMR, and FT-IR. These studies have advanced the understanding of peptide interactions with membranes, proteins, and nucleic acids, suggesting potential applications in drug design and molecular biology (Schreier et al., 2012).
Biocatalyst Inhibition by Carboxylic Acids
Research on carboxylic acids, such as hexanoic and decanoic acids, has highlighted their inhibitory effects on microbes like Escherichia coli and Saccharomyces cerevisiae. These findings are crucial for understanding microbial resistance and developing metabolic engineering strategies to enhance microbial robustness, relevant in biotechnological applications and the production of bio-renewable chemicals (Jarboe et al., 2013).
Liquid-Liquid Extraction of Carboxylic Acids
The review on solvent developments for the liquid-liquid extraction (LLX) of carboxylic acids from aqueous streams underscores the importance of novel solvents like ionic liquids in recovering carboxylic acids used in bio-based plastics. This research is pivotal for advancing sustainable production methods for organic acids and related chemicals (Sprakel & Schuur, 2019).
Poly(amino acid)s for Biomedical Application
Highly branched polymers based on poly(amino acid)s, including L-lysine and L-glutamic acid, have been explored for their potential in biomedical applications, such as drug and gene delivery systems. This research contributes to the development of biocompatible and biodegradable materials for therapeutic use (Thompson & Scholz, 2021).
Synthesis and Transformations of β-Amino Acid Derivatives
The application of metathesis reactions in synthesizing cyclic β-amino acids has been reviewed, highlighting its significance in drug research due to their biological relevance. Such synthetic advancements are instrumental in developing new pharmaceuticals and understanding biological mechanisms (Kiss et al., 2018).
Biochemical Analysis
Biochemical Properties
It is known that amino acids, which this compound is a derivative of, play crucial roles in biochemical reactions . They are involved in protein synthesis, cell signaling, and regulation of gene expression
Cellular Effects
Amino acids and their derivatives can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is known that amino acids and their derivatives can interact with biomolecules, inhibit or activate enzymes, and cause changes in gene expression
Temporal Effects in Laboratory Settings
It is known that the compound has a melting point of 186 °C .
Dosage Effects in Animal Models
It is known that amino acids and their derivatives can have varying effects at different dosages .
Metabolic Pathways
Amino acids and their derivatives are known to be involved in various metabolic pathways, interacting with enzymes and cofactors, and affecting metabolic flux or metabolite levels .
Properties
IUPAC Name |
4-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO2/c12-10-6-5-9(11(13)14)7-3-1-2-4-8(7)10/h5-6H,1-4,12H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XULBTYRZTZYIRG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C=CC(=C2C1)C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00622504 | |
Record name | 4-Amino-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00622504 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
184163-26-6 | |
Record name | 4-Amino-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00622504 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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